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Introduction

Caspase-8 (CASP8) is an initiator caspase that plays a critical role in the extrinsic pathway of
apoptosis, or programmed cell death.[1][2] This pathway is initiated by the binding of death
ligands (such as FasL or TNF-q) to their corresponding death receptors on the cell surface.[2]
[3][4] This engagement leads to the recruitment of adaptor proteins like FADD and procaspase-
8, forming the Death-Inducing Signaling Complex (DISC), where procaspase-8 is activated
through dimerization and auto-proteolysis.[2][3][5] Active Caspase-8 then triggers a
downstream cascade by activating executioner caspases (e.g., Caspase-3) or by cleaving the
Bid protein to engage the intrinsic mitochondrial pathway, ultimately leading to cell death.[5][6]

[7]

Given its central role in apoptosis, dysregulation of Caspase-8 activity is implicated in various
diseases, including cancer and autoimmune disorders, making it a significant target for
therapeutic intervention.[8] High-throughput screening (HTS) is a key strategy for identifying
novel modulators of Caspase-8 activity.[9][10] Casp8-IN-1 is a selective inhibitor of Caspase-8,
making it a valuable tool compound for studying its biological functions and for validating HTS
assays designed to find new inhibitors.[11][12]

Caspase-8 Signaling Pathway

The extrinsic apoptosis pathway is a highly regulated process. Upon ligand binding, death
receptors trimerize and recruit the adaptor protein FADD, which in turn recruits procaspase-8.
[5] This proximity-induced dimerization facilitates the auto-activation of Caspase-8.[4][13] The
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active enzyme can then directly cleave and activate downstream executioner caspases, such
as Caspase-3, -6, and -7.[4] Alternatively, it can cleave Bid into tBid, which translocates to the
mitochondria and initiates the intrinsic apoptotic pathway.[5][6] Casp8-IN-1 exerts its effect by
directly inhibiting the catalytic activity of the active Caspase-8 enzyme.
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Caption: Extrinsic apoptosis pathway initiated by death receptors, leading to Caspase-8
activation.

Properties of Casp8-IN-1

Casp8-IN-1 is a potent and selective small molecule inhibitor of Caspase-8. Its primary use in a
research setting is to probe the function of Caspase-8 in cellular pathways and to serve as a
positive control in inhibitor screening campaigns.
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High-Throughput Screening (HTS) Workflow

HTS allows for the rapid testing of large compound libraries to identify "hits"—compounds that
modulate the activity of a biological target.[9][10] For Caspase-8, a typical HTS campaign
involves a biochemical or cell-based assay in a multi-well plate format.[14] The workflow is
designed for automation to ensure efficiency and reproducibility.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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